Cas no 7294-50-0 (Tris(2-tolyl)boroxin)

• Product Name: Tris(2-tolyl)boroxin
• CAS No: 7294-50-0
• MF: C₂₁H₂₁B₃O₃
• MW: 353.822645902634
• CID: 1758822
• PubChem ID: 12711340
• Update Time: 2025-04-24

Tris(2-tolyl)boroxin Chemical and Physical Properties

Names and Identifiers

• Boroxin, tris(2-methylphenyl)-
• 2,4,6-tris(2-methylphenyl)-1,3,5,2,4,6-trioxatriborinane
• 2,4,6-o-tolylboroxin
• 2,4,6-tri(o-tolyl)boroxin
• 2-methylphenylboroxine
• Boroxin,tris(2-methylphenyl)
• tri(2-tolyl)boroxine
• tri-o-tolyl boroxine
• tris(2-methylphenyl)-1,3,5,2,4,6-trioxatriborinane
• 2,4,6-Tri-o-tolyl-1,3,5,2,4,6-trioxatriborinane
• tri(tolyl)boroxine
• starbld0019327
• SCHEMBL3790257
• DTXSID60507666
• 2,4,6-Tris(2-methylphenyl)boroxin; 2,4,6-Tris(2-methylphenyl)boroxine; 2-Methylphenylboronic Acid Trimer; Tri(o-tolyl)boroxine; Tris(2-methylphenyl)boroxin
• 7294-50-0
• Tris(2-tolyl)boroxin

• Inchi： 1S/C21H21B3O3/c1-16-10-4-7-13-19(16)22-25-23(20-14-8-5-11-17(20)2)27-24(26-22)21-15-9-6-12-18(21)3/h4-15H,1-3H3
• InChI Key： KQCVRJJUFONPLO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C)OB(C2C=CC=CC=2C)OB1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 354.17700
• Monoisotopic Mass: 354.1769850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 2.16120

Additional information on Tris(2-tolyl)boroxin

Boroxin, Tris(2-Methylphenyl): A Comprehensive Overview

Boroxin, tris(2-methylphenyl), also known by its CAS number 7294-50-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications. In this article, we will delve into the characteristics, synthesis, applications, and recent advancements related to Boroxin and tris(2-methylphenyl).

Boroxin is a derivative of boric acid, specifically designed to enhance stability and reactivity in various chemical reactions. The structure of tris(2-methylphenyl) borane consists of a boron atom surrounded by three 2-methylphenyl groups. This arrangement imparts unique electronic properties, making it highly effective in catalytic processes and organic synthesis. Recent studies have highlighted its role in facilitating cross-coupling reactions, which are pivotal in the pharmaceutical and materials science industries.

The synthesis of Boroxin involves a multi-step process that ensures high purity and stability. Traditional methods include the reaction of boric acid with 2-methylphenyl groups under controlled conditions. However, recent advancements have introduced more efficient pathways, such as the use of microwave-assisted synthesis, which reduces reaction time while maintaining product quality. These innovations have made tris(2-methylphenyl) borane more accessible for large-scale production.

One of the most notable applications of Boroxin is in the field of organometallic chemistry. It serves as a versatile catalyst in Suzuki-Miyaura coupling reactions, enabling the formation of carbon-carbon bonds with exceptional efficiency. This property has been leveraged in the development of novel materials for electronic devices and advanced composites. Furthermore, tris(2-methylphenyl) borane has been employed in the synthesis of biologically active compounds, contributing to drug discovery efforts.

Recent research has explored the use of Boroxin in sustainable chemistry. Scientists have demonstrated its potential as a recyclable catalyst in various industrial processes, reducing waste and enhancing eco-friendliness. Additionally, studies have revealed its ability to act as a Lewis acid in asymmetric catalysis, opening new avenues for enantioselective synthesis.

In conclusion, Boroxin, or tris(2-methylphenyl) borane (CAS 7294-50-0), is a compound with remarkable versatility and potential across multiple disciplines. Its role in catalysis, organic synthesis, and materials science underscores its importance in modern chemistry. As research continues to uncover new applications and optimize its synthesis methods, Boroxin is poised to play an even greater role in advancing technological and scientific frontiers.